N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-(3-carbamoyl-5-propylthiophen-2-yl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H19N3O3S/c1-4-6-9-7-10(13(16)19)15(22-9)17-14(20)12-8(3)21-18-11(12)5-2/h7H,4-6H2,1-3H3,(H2,16,19)(H,17,20)
• InChI Key: MHKWPZAXZVGLJN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(S1)NC(=O)C2=C(ON=C2CC)C)C(=O)N
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

N-[3-(aminocarbonyl)-5-propyl-2-thienyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide, commonly known as APETx2, is a peptide toxin that is found in the venom of the sea anemone Anthopleura elegantissima. This peptide has been of great interest to researchers due to its unique structure and potential applications in scientific research.

Mechanism of Action

APETx2 works by binding to the extracellular domain of ASICs, preventing the influx of ions into the cell. This blockade of ion channels leads to a reduction in neuronal excitability, which can have a number of physiological effects.
Biochemical and Physiological Effects:
APETx2 has been shown to have a number of biochemical and physiological effects, including the reduction of pain sensation and the modulation of synaptic plasticity. This peptide has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of using APETx2 in laboratory experiments is its high selectivity for ASICs. This allows researchers to selectively block these channels without affecting other ion channels in the nervous system. However, one limitation of using APETx2 is its relatively short half-life, which can make it difficult to study the long-term effects of ASIC blockade.

Future Directions

There are a number of potential future directions for research involving APETx2. One area of interest is the development of new drugs based on the structure of this peptide, which could be used to treat a variety of neurological disorders. Another potential direction is the study of the effects of ASIC blockade on other physiological processes, such as learning and memory. Finally, researchers are also interested in exploring the potential use of APETx2 as a tool for studying the structure and function of ion channels in the nervous system.

Scientific Research Applications

APETx2 has been used extensively in scientific research due to its ability to selectively block certain types of ion channels in the nervous system. This peptide has been shown to be a potent blocker of acid-sensing ion channels (ASICs), which are involved in a variety of physiological processes including pain sensation and synaptic plasticity.